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Compound of Interest

Compound Name: Hexyl propionate

Cat. No.: B1199626 Get Quote

An In-depth Technical Guide to the Synonyms and Properties of Hexyl Propionate

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical nomenclature and properties is paramount. This guide provides a

detailed overview of Hexyl propionate, a common fragrance and flavoring agent, focusing on

its various synonyms found in chemical literature, its physicochemical properties, and a

representative synthetic protocol.

Nomenclature and Synonyms of Hexyl Propionate
Hexyl propionate is known by a variety of names in scientific literature and commercial

contexts. Its systematic IUPAC name is hexyl propanoate.[1] The compound is an ester formed

from hexan-1-ol and propanoic acid.[1][2] A comprehensive list of its synonyms is provided

below, which is crucial for exhaustive literature searches and clear scientific communication.
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Synonym Type Name Reference

IUPAC Name hexyl propanoate [1]

Common Names Hexyl propionate [1]

n-Hexyl propionate [1][3]

1-Hexyl propionate [1][3]

1-Hexyl propanoate [1][2]

n-Hexyl n-propionate [1][3]

Propionic acid, hexyl ester [1][2][3]

Propanoic acid, hexyl ester [1][2][3]

Hexylpropionat [2][4]

Amylbutyrat [2][4]

n-Amylbutyrat [2]

Registry Numbers & Codes Identifier Reference

CAS Number 2445-76-3 [1][2]

FEMA Number 2576 [1][2]

EINECS Number 219-495-1 [1][5]

Beilstein Reference 4-02-00-00709 [1][2]

PubChem CID 88454 [1]

ChEBI ID 87549 [1]

FDA UNII 8R2W3UA8JV [1][5]

Physicochemical Properties
The physical and chemical properties of Hexyl propionate are well-documented and essential

for its application in various fields. A summary of these quantitative data is presented in the

table below.
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Property Value Conditions Reference

Molecular Formula C₉H₁₈O₂ - [1][2]

Molecular Weight 158.24 g/mol - [1]

Appearance Colorless clear liquid - [6]

Melting Point -57.5 °C - [7]

Boiling Point 190 °C - [7]

73-74 °C @ 10.00 mm Hg [6][8][9]

Density 0.8709 g/mL @ 20 °C [7]

0.871 g/mL @ 25 °C [8][9]

0.86600 to 0.86900

g/mL
@ 25.00 °C [6]

Refractive Index 1.41100 to 1.41400 @ 20.00 °C [6]

1.413 @ 20 °C [8]

Vapor Pressure 0.6 mmHg @ 25 °C [7]

Flash Point 65 °C (149 °F) closed cup [8]

Solubility

Insoluble in water;

Soluble in organic

solvents

- [2][7]

LogP 3.36 - [5]

Experimental Protocols: Synthesis of Hexyl
Propionate
Hexyl propionate is typically synthesized via the esterification of n-hexanol with propionic acid.

[4][10][11] While specific industrial protocols may vary, a general laboratory-scale synthesis can

be described as follows. This protocol is based on the common Fischer esterification method.

Objective: To synthesize Hexyl propionate from n-hexanol and propionic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-propionate
https://cymitquimica.com/cas/2445-76-3/
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-propionate
https://www.thegoodscentscompany.com/data/rw1008601.html
https://m.chemicalbook.com/ProductMSDSDetailCB0359520_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0359520_EN.htm
https://www.thegoodscentscompany.com/data/rw1008601.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w257605
https://www.chemsrc.com/en/cas/2445-76-3_668813.html
https://m.chemicalbook.com/ProductMSDSDetailCB0359520_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w257605
https://www.chemsrc.com/en/cas/2445-76-3_668813.html
https://www.thegoodscentscompany.com/data/rw1008601.html
https://www.thegoodscentscompany.com/data/rw1008601.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w257605
https://m.chemicalbook.com/ProductMSDSDetailCB0359520_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w257605
https://cymitquimica.com/cas/2445-76-3/
https://m.chemicalbook.com/ProductMSDSDetailCB0359520_EN.htm
https://sielc.com/hexyl-propanoate
https://www.benchchem.com/product/b1199626?utm_src=pdf-body
https://www.benchchem.com/product/b1199626?utm_src=pdf-body
https://www.benchchem.com/product/b1199626?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0359520.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0359520.htm
https://chemdad.com/index.php?c=article&id=80531
https://www.benchchem.com/product/b1199626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

n-Hexanol

Propionic acid

A strong acid catalyst (e.g., concentrated Sulfuric acid or p-Toluenesulfonic acid)

An organic solvent for extraction (e.g., Diethyl ether or Dichloromethane)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Dean-Stark apparatus or a similar setup for water removal

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Methodology:

Reaction Setup: In a round-bottom flask, combine equimolar amounts of n-hexanol and

propionic acid.

Catalyst Addition: Add a catalytic amount of a strong acid (e.g., a few drops of concentrated

sulfuric acid).

Reflux: Attach a Dean-Stark apparatus and a reflux condenser to the flask. Heat the mixture

to reflux. The water produced during the esterification will be collected in the Dean-Stark

trap, driving the reaction to completion.
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Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water

collected. The reaction is complete when no more water is formed.

Workup:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst and any unreacted propionic acid), and finally with brine.

Dry the organic layer over an anhydrous drying agent like magnesium sulfate.

Purification:

Filter to remove the drying agent.

Purify the crude Hexyl propionate by fractional distillation under reduced pressure to

obtain the pure product.

Characterization: The final product can be characterized using techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy to confirm its identity and purity.

Visualization of Hexyl Propionate Nomenclature
The following diagram illustrates the relationship between the primary chemical, Hexyl
propionate, and its various synonyms and identifiers.
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Logical Relationship of Hexyl Propionate Synonyms

Hexyl propionate

hexyl propanoate
(IUPAC Name)

is IUPAC name of

Propanoic acid, hexyl ester

is synonym of

Propionic acid, hexyl ester

is synonym of

n-Hexyl propionate

is synonym of

1-Hexyl propionate

is synonym of

CAS: 2445-76-3

is identified by

FEMA: 2576

is identified by

PubChem CID: 88454

is identified by

Click to download full resolution via product page

Caption: Relationship between Hexyl propionate and its synonyms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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